5-(3,4-dimethoxyphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-4-ethyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C12H15N3O2S/c1-4-15-11(13-14-12(15)18)8-5-6-9(16-2)10(7-8)17-3/h5-7H,4H2,1-3H3,(H,14,18)
• InChI Key: VNNWZCWDOJBXTQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=S)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C12H15N3O2S
• DSSTOX Substance ID: DTXSID30351719
• Molecular Weight: 265.33 g/mol
• CAS RN: 122772-20-7

Description

Synthesis Analysis

The synthesis involves the alkylation of 3-(3,4-dimethoxyphenyl)-1H-1,2,4-triazole-5-thiol sodium salt with alkyl iodides to produce different derivatives. The base compound is prepared from 3,4-dimethoxybenzoylthiosemicarbazide through treatment with sodium hydroxide or acetyl chloride (Labanauskas et al., 2001).

Molecular Structure Analysis

X-ray crystallography reveals the molecular and crystal structures, showing significant dihedral angles and hydrogen bonding that contribute to stability. For a similar molecule, dihedral angles and hydrogen bonding interactions stabilize the crystal structure (Xu et al., 2006).

Chemical Reactions and Properties

The compound can be modified via N-acylation or S-methylation to produce different derivatives with varied chemical properties. These derivatives exhibit anti-inflammatory activities, showcasing the compound's potential in therapeutic applications (Labanauskas et al., 2001).

Scientific Research Applications

1. (E)-(1-(4-Ethoxycarbonylphenyl)-5-(3,4-dimethoxyphenyl)-3-(3,4-dimethoxystyryl)-2-pyrazoline

• Application: This compound was synthesized and evaluated for its potential interaction with DNA as well as its cytotoxicity against resistant and non-resistant tumor cells.
• Methods of Application: The compound was synthesized via the cyclization reaction between the monocarbonyl curcuminoid (2 E ,6 E )-2,6-bis (3,4-dimethoxybenzylidene)acetone and ethyl hydrazinobenzoate.
• Results: Both DNA thermal denaturation and DNA viscosity measurements revealed that a significant intercalation binding takes place upon treatment of the DNA with the synthesized pyrazoline, causing an increase in melting temperature by 3.53 ± 0.11 °C and considerable DNA lengthening and viscosity increase.

2. 4-(4-Substituted phenyl)-5-(3,4,5-trimethoxy/3,4-dimethoxy)-benzoyl-3,4-dihydropyrimidine-2(1H)-one/thiones

• Application: These compounds were designed, synthesized, characterized and evaluated for antitumor activity against cancer stem cells.
• Methods of Application: The compounds were synthesized in one pot. Enaminones E1 and E2 were reacted with substituted benzaldehydes and urea/thiourea in the presence of glacial acetic acid.
• Results: Most of the compounds were found to be active against side population cancer stem cells with an inhibition of >50% at a 10 μM concentration.

Future Directions

The future directions for this compound would depend on its properties and potential applications. Triazole derivatives are a focus of ongoing research in medicinal chemistry due to their wide range of biological activities.